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Compound of Interest

Compound Name: TCH-165

Cat. No.: B611247 Get Quote

Essential Safety and Handling Guide for T-165
FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling the small molecule

proteasome assembly modulator, T-165. All personnel must review and understand this guide

before working with this compound.

Hazard Identification and Risk Assessment
T-165 is a bioactive small molecule designed to modulate proteasome activity.[1] While a

specific Safety Data Sheet (SDS) for T-165 is not publicly available, compounds of this nature

should be handled with care, assuming they may be harmful if swallowed, cause skin and eye

irritation, and may cause respiratory irritation.[2] A thorough risk assessment should be

conducted by the principal investigator or laboratory supervisor before any handling of T-165.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling T-165 to minimize exposure and ensure

personal safety. These recommendations are based on general best practices for handling

bioactive small molecules in a laboratory setting.[3][4]
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PPE Category Item Specification Rationale

Hand Protection Gloves Nitrile, double-gloved

Provides a barrier

against skin contact.

Double-gloving is

recommended for

added protection.[5]

Eye Protection Safety Goggles
ANSI Z87.1 certified,

with side shields

Protects eyes from

splashes or aerosols

of the compound.

Body Protection Laboratory Coat Full-length, buttoned

Prevents

contamination of

personal clothing and

skin.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved

Recommended when

handling the

powdered form of T-

165 or when there is a

risk of aerosolization.

Operational Plan for Handling T-165
This section provides a step-by-step guide for the safe handling of T-165, from preparation to

disposal.

Pre-Handling Procedures
Designated Area: All work with T-165 must be conducted in a designated area within a

certified chemical fume hood.

Gather Materials: Ensure all necessary equipment and supplies are within the fume hood

before starting, including:

T-165 compound

Appropriate solvents (e.g., DMSO, ethanol)
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Pipettes and tips

Vials and caps

Waste containers

Decontamination solution (e.g., 70% ethanol)

Don PPE: Put on all required PPE as outlined in the table above before entering the

designated handling area.

Handling and Experimental Procedures
Weighing: If working with the solid form of T-165, carefully weigh the desired amount in the

chemical fume hood. Use anti-static weigh paper or a weighing boat.

Dissolving: Add the appropriate solvent to the solid T-165 to create a stock solution. Cap the

vial securely and vortex or sonicate until fully dissolved.

Dilutions: Perform all serial dilutions and additions to experimental setups within the

chemical fume hood.

Incubation: If experiments require incubation outside the fume hood, ensure all containers

are securely sealed to prevent leaks or aerosolization.

Post-Handling and Decontamination
Decontaminate Surfaces: Wipe down all surfaces within the chemical fume hood that may

have come into contact with T-165 with a suitable decontamination solution.

Clean Equipment: Thoroughly clean all non-disposable equipment used for handling T-165

according to standard laboratory procedures.

Doff PPE: Remove PPE in the correct order to avoid self-contamination (gloves, goggles, lab

coat).

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.
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Disposal Plan
Proper disposal of T-165 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Solid Waste: All solid waste contaminated with T-165 (e.g., pipette tips, weighing paper,

gloves) must be placed in a designated hazardous waste container.

Liquid Waste: All liquid waste containing T-165 must be collected in a clearly labeled

hazardous waste container.

Disposal Compliance: All hazardous waste must be disposed of in accordance with

institutional, local, and national regulations. Contact your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Experimental Protocols
Detailed methodologies for experiments involving T-165 can be found in the following

publications:

Inhibition of the human proteasome by imidazoline scaffolds: Azevedo, et al. (2013)

J.Med.Chem.

Small molecule modulation of proteasome assembly: Njomen, et al. (2018) Biochemistry

Enhancing c-MYC degradation via 20S proteasome activation induces in vivo anti-tumor

efficacy: Njomen, et al. (2020) BioRxiv

Visual Workflow for Handling and Disposal
The following diagram illustrates the logical flow of the operational and disposal plan for T-165.
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Caption: Workflow for safe handling and disposal of T-165.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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